Cas no 2253105-35-8 ((3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester)

• Product Name: (3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester
• CAS No: 2253105-35-8
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 5308174
• Update Time: 2025-05-25

(3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(14)12-8-6-16-5-7(8)9(13)15-4/h7-8H,5-6H2,1-4H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： NYDRBJGAEBFEKW-SFYZADRCSA-N
• SMILES： O1C[C@H](NC(OC(C)(C)C)=O)[C@H](C(OC)=O)C1

Additional information on (3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester

Introduction to (3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester (CAS No. 2253105-35-8)

(3S,4R-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2253105-35-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a tetrahydrofuran ring and multiple stereocenters, make it a valuable building block for the development of novel therapeutic agents.

The stereochemistry of this compound, specifically the (3S,4R) configuration, is crucial for its biological activity. The precise arrangement of substituents around the stereocenters influences its interactions with biological targets, making it an essential consideration in drug design. Recent advancements in chiral synthesis have enabled the efficient production of this compound with high enantiomeric purity, which is critical for achieving optimal pharmacological effects.

In the realm of pharmaceutical research, (3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester has been explored as a precursor for various drug candidates. Its tetrahydrofuran core is a common motif in many bioactive molecules, providing a stable scaffold for further functionalization. The tert-butoxycarbonyl (Boc) group serves as an excellent protecting group for amine functionalities, allowing for selective deprotection under mild conditions when needed.

One of the most promising applications of this compound is in the development of inhibitors targeting specific enzymatic pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain proteases and kinases, which are implicated in various diseases. The ability to modulate these enzymatic activities holds significant therapeutic potential, particularly in oncology and inflammatory disorders.

The synthesis of (3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester involves multi-step organic transformations, including asymmetric hydrogenation and protecting group chemistry. The use of advanced catalytic systems has improved the efficiency and scalability of these synthetic routes. For example, transition metal-catalyzed hydrogenation reactions have enabled the selective reduction of unsaturated bonds while preserving the integrity of sensitive functional groups.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of this compound. Sustainable methodologies, such as solvent-free reactions and catalytic recycling, have been employed to minimize waste and reduce environmental impact. These approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In addition to its synthetic utility, (3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester has been used in structural biology studies to understand enzyme-substrate interactions at a molecular level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the binding modes of this compound with target enzymes. These structural insights have informed the design of next-generation inhibitors with enhanced potency and selectivity.

The pharmacokinetic properties of derivatives derived from this compound are also subjects of intense investigation. Researchers are exploring ways to optimize absorption, distribution, metabolism, and excretion (ADME) profiles through structural modifications. For instance, incorporating hydrophilic or lipophilic groups can influence solubility and bioavailability, making these compounds more suitable for clinical applications.

The future prospects for (3S,4R)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester are promising. Ongoing studies aim to expand its utility in drug discovery by exploring new synthetic pathways and applications in areas such as antiviral and anti-inflammatory therapies. Collaborative efforts between academia and industry are expected to accelerate the development of novel therapeutics based on this versatile intermediate.